Cas no 1000378-15-3 (Pyrimidine, 4-(4-methoxyphenyl)-2-phenyl-)

• Product Name: Pyrimidine, 4-(4-methoxyphenyl)-2-phenyl-
• CAS No: 1000378-15-3
• MF: C₁₇H₁₄N₂O
• MW: 262.305863857269
• CID: 5156074
• Update Time: 2026-03-04

Pyrimidine, 4-(4-methoxyphenyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-4-(4-methoxyphenyl)pyrimidine
• 4-(4-Methoxyphenyl)-2-phenyl-pyrimidine
• Pyrimidine, 4-(4-methoxyphenyl)-2-phenyl-

• Inchi： 1S/C17H14N2O/c1-20-15-9-7-13(8-10-15)16-11-12-18-17(19-16)14-5-3-2-4-6-14/h2-12H,1H3
• InChI Key： PSMKNFSRFBTSLV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C=CN=C(C2C=CC=CC=2)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 283
• XLogP3: 3.5
• Topological Polar Surface Area: 35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on Pyrimidine, 4-(4-methoxyphenyl)-2-phenyl-

Pyrimidine, 4-(4-methoxyphenyl)-2-phenyl- (CAS No. 1000378-15-3): A Comprehensive Overview in Modern Chemical Biology

Pyrimidine derivatives have long been recognized as pivotal scaffolds in the pharmaceutical and chemical biology landscape. Among these, Pyrimidine, 4-(4-methoxyphenyl)-2-phenyl- (CAS No. 1000378-15-3) stands out due to its unique structural and functional attributes. This compound, characterized by its dual phenyl and methoxy substituents, has garnered significant attention in recent years for its potential applications in drug discovery and molecular research.

The structure of Pyrimidine, 4-(4-methoxyphenyl)-2-phenyl- encompasses a pyrimidine core flanked by two phenyl rings at the 2- and 4-positions, with a methoxy group at the 4-position of the para-substituted phenyl ring. This arrangement imparts distinct electronic and steric properties, making it a versatile building block for synthesizing more complex molecules. The presence of both electron-donating (methoxy) and electron-withdrawing (phenyl) groups allows for fine-tuning of physicochemical properties such as solubility, lipophilicity, and metabolic stability.

In the realm of drug development, this compound has been explored as a precursor for designing novel therapeutic agents. Its structural motif is reminiscent of several bioactive molecules that have shown promise in preclinical studies. For instance, analogs with similar pyrimidine cores have been investigated for their roles in modulating enzyme activity and interacting with biological targets. The 4-(4-methoxyphenyl)-2-phenyl moiety, in particular, has been found to enhance binding affinity in certain protein-ligand interactions, making it a valuable component in rational drug design.

Recent advancements in chemical biology have highlighted the utility of Pyrimidine derivatives like Pyrimidine, 4-(4-methoxyphenyl)-2-phenyl- in studying molecular mechanisms underlying diseases. Researchers have leveraged its structural features to develop probes that can interact with specific biological pathways. For example, derivatives of this compound have been used to investigate the effects of small molecule modulators on cellular processes such as DNA replication and repair. These studies not only contribute to our understanding of disease pathogenesis but also pave the way for developing targeted therapies.

The synthesis of Pyrimidine, 4-(4-methoxyphenyl)-2-phenyl- involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. Common methodologies include cross-coupling reactions like Suzuki-Miyaura couplings, which allow for the efficient assembly of arylated pyrimidines. The introduction of the methoxy group typically employs nucleophilic aromatic substitution or direct functionalization strategies. These synthetic routes highlight the compound's accessibility and flexibility for further derivatization.

One of the most compelling aspects of Pyrimidine, 4-(4-methoxyphenyl)-2-phenyl- is its potential in material science applications beyond pharmaceuticals. The compound's ability to self-assemble into ordered structures makes it a candidate for developing organic semiconductors and liquid crystals. Such materials are integral to modern electronics, including organic light-emitting diodes (OLEDs) and photovoltaic cells. The unique electronic properties conferred by its structure make it an attractive candidate for enhancing device performance.

The biological activity of Pyrimidine derivatives has been extensively studied due to their resemblance to natural nucleobases found in DNA and RNA. While Pyrimidine, 4-(4-methoxyphenyl)-2-phenyl- itself may not exhibit direct biological activity comparable to nucleobase analogs, its derivatives have shown promise as scaffolds for designing molecules that can modulate biological pathways without directly interfering with nucleic acid metabolism. This distinction is crucial in drug development, as it allows for targeted action while minimizing off-target effects.

In conclusion, Pyrimidine, 4-(4-methoxyphenyl)-2-phenyl- (CAS No. 1000378-15-3) represents a fascinating compound with broad applications across chemical biology and material science. Its unique structural features make it a valuable tool for drug discovery, molecular research, and advanced material development. As our understanding of its properties continues to evolve, so too will its role in advancing scientific knowledge and technological innovation.